Cas no 1187931-82-3 ((8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride)

• Product Name: (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride
• CAS No: 1187931-82-3
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD06739263
• CID: 2604109
• Update Time: 2025-06-07

(8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• C-(8-METHYL-IMIDAZO[1,2-A]PYRIDIN-2-YL)-METHYLAMINE DIHYDROCHLORIDE
• {8-methylimidazo[1,2-a]pyridin-2-yl}methanamine dihydrochloride
• (8-methylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride
• NE13429
• Z1266854831
• (8-methylimidazo[1,2-a]pyridin-2-yl)methylamine dihydrochloride
• C-(8-Methyl-imidazo1,2-apyridin-2-yl)-methylamine dihydrochloride
• [(8-Methylimidazo[1,2-a]pyridin-2-yl)methyl]amine dihydrochloride
• [(8-Methylimidazo[1,2-a]pyridin-
• (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride

• MDL： MFCD06739263
• Inchi： 1S/C9H11N3.2ClH/c1-7-3-2-4-12-6-8(5-10)11-9(7)12;;/h2-4,6H,5,10H2,1H3;2*1H
• InChI Key： AKAYOMLIOQZSBN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CC=C(C)C1=NC(CN)=C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 43.3

(8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride

Introduction to (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride (CAS No. 1187931-82-3)

(8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride, with the CAS number 1187931-82-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The imidazo[1,2-a]pyridine core structure is a privileged scaffold in medicinal chemistry, known for its biological activity and versatility in designing novel therapeutic agents.

The synthesis and characterization of this compound involve advanced techniques in organic chemistry, including multi-step reactions and purification methods that ensure high purity and yield. The dihydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for various pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of imidazo[1,2-a]pyridine derivatives. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the methylamine group in the structure of (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride contributes to its potential as a lead compound in drug discovery.

One of the most compelling aspects of this compound is its potential role in targeting specific enzymes and receptors involved in various diseases. For instance, research has indicated that imidazo[1,2-a]pyridine derivatives can interact with enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses. By modulating the activity of these enzymes, the compound may offer a novel approach to treating chronic inflammatory diseases.

Furthermore, the structural flexibility of (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride allows for further chemical modifications, enabling the development of analogs with enhanced pharmacological properties. This adaptability makes it a valuable starting point for medicinal chemists seeking to design new drugs with improved efficacy and reduced side effects.

The synthesis of (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride involves a series of well-established organic reactions, including condensation, cyclization, and salt formation. Each step is carefully optimized to ensure high yields and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound.

Recent studies have also explored the computational modeling of this compound to predict its binding interactions with biological targets. Molecular docking simulations have shown that (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride can effectively bind to various protein targets, suggesting its potential as an inhibitor or activator of specific biological pathways.

The pharmacokinetic properties of this compound are another area of interest. Preliminary studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, its dihydrochloride salt form enhances its solubility in water, facilitating formulation into various dosage forms.

In conclusion, (8-Methylimidazo1,2-apyridin-2-yl)methylamine Dihydrochloride (CAS No. 1187931-82-3) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation into treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.